Cas no 55143-94-7 (2-Dodecenoic acid, 11-methoxy-3,7,11-trimethyl-, ethyl ester)
55143-94-7 structure
Product Name:2-Dodecenoic acid, 11-methoxy-3,7,11-trimethyl-, ethyl ester
CAS No:55143-94-7
MF:C18H34O3
MW:298.46076631546
CID:352730
PubChem ID:71364293
Update Time:2025-04-19
2-Dodecenoic acid, 11-methoxy-3,7,11-trimethyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Dodecenoic acid, 11-methoxy-3,7,11-trimethyl-, ethyl ester
- ethyl 11-methoxy-3,7,11-trimethyldodec-2-enoate
- DTXSID70787770
- 55143-94-7
-
- Inchi: 1S/C18H34O3/c1-7-21-17(19)14-16(3)11-8-10-15(2)12-9-13-18(4,5)20-6/h14-15H,7-13H2,1-6H3
- InChI Key: OUDJAPKDRVXHJB-UHFFFAOYSA-N
- SMILES: O(C)C(C)(C)CCCC(C)CCCC(=CC(=O)OCC)C
Computed Properties
- Exact Mass: 298.25092
- Monoisotopic Mass: 298.25079494g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 12
- Complexity: 318
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 5.4
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
2-Dodecenoic acid, 11-methoxy-3,7,11-trimethyl-, ethyl ester Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
55143-94-7 (2-Dodecenoic acid, 11-methoxy-3,7,11-trimethyl-, ethyl ester) Related Products
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